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Compound of Interest

2-Amino-4-
Compound Name: o
(methoxycarbonyl)benzoic acid

Cat. No.: B105353

An In-depth Technical Guide to 2-Amino-4-
(methoxycarbonyl)benzoic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Amino-4-(methoxycarbonyl)benzoic acid is a chemical intermediate with the CAS number
85743-02-8. This document provides a comprehensive overview of its chemical and physical
properties, spectroscopic data, synthesis protocols, and its primary application as a key
building block in the development of novel antifungal agents.

Chemical and Physical Properties

2-Amino-4-(methoxycarbonyl)benzoic acid is a solid at room temperature.[1] While
extensive experimental data is not widely published, a summary of its known and predicted
properties is presented below.

Table 1: Physical and Chemical Properties of 2-Amino-4-
(methoxycarbonyl)benzoic acid
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Property Value Source
Molecular Formula CoHoNO4 [1]
Molecular Weight 195.17 g/mol [1]
CAS Number 85743-02-8 [1]
IUPAC Name 2-amino-4- [1]
(methoxycarbonyl)benzoic acid
Physical Form Solid [1]
Melting Point 213 °C (predicted) [1]
Boiling Point 397.7+£32.0 °C (predicted) [1]
pKa 4.51+0.10 (predicted) [1]

Spectroscopic Data

Detailed experimental spectra for 2-Amino-4-(methoxycarbonyl)benzoic acid are not readily
available in public databases. However, mass spectrometry data has been reported.

Table 2: Spectroscopic Data for 2-Amino-4-

metl honyD! ic acid

Technique Data Source

Mass Spectrometry MS (M+H)* = 196 [1]

Experimental Protocols

The primary documented use of 2-Amino-4-(methoxycarbonyl)benzoic acid is as an
intermediate in the synthesis of quinazolinone-based fungal efflux pump inhibitors.[1]

Synthesis of 2-Amino-4-(methoxycarbonyl)benzoic acid

A general method for the synthesis of 2-Amino-4-(methoxycarbonyl)benzoic acid involves
the reduction of a nitro-substituted precursor.[1]
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Reaction: Hydrogenation of methyl 3-nitro-4-carboxybenzoate.
Procedure:

o A suspension of methyl 3-nitro-4-carboxybenzoate (10.0 g, 44.4 mmol) is prepared ina 1:1
mixture of methanol and water (50 mL).

 To this suspension, 5% Palladium on carbon (Pd/C) (4.0 g) is added as a catalyst.
e The mixture is placed under a hydrogen atmosphere (50 psi).
e The reaction is allowed to proceed for 16 hours.

» Upon completion, the reaction mixture is filtered through a pad of Celite to remove the
catalyst.

o The filter cake is washed with methanol.
o The filtrate is concentrated under reduced pressure to yield the product.

Expected Yield: Approximately 75% (6.51 g).[1]

Applications in Drug Development

2-Amino-4-(methoxycarbonyl)benzoic acid is a crucial intermediate in the synthesis of a
class of compounds known as quinazolinone fungal efflux pump inhibitors.[1] These inhibitors
are being investigated for their ability to potentiate the efficacy of existing antifungal drugs,
such as fluconazole, against resistant strains of pathogenic fungi like Candida albicans and
Candida glabrata.[2][3][4] The mechanism of action involves the inhibition of ABC-type efflux
pumps, which are responsible for actively transporting antifungal agents out of the fungal cell,
thereby conferring resistance.[2][3][4]

Synthesis and Mechanism of Action Workflow

The following diagram illustrates the role of 2-Amino-4-(methoxycarbonyl)benzoic acid in the
synthesis of quinazolinone fungal efflux pump inhibitors and their mechanism of action.
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Caption: Synthesis of quinazolinone inhibitors and their mechanism of action.

Safety Information

For detailed safety information, including hazard statements and precautionary measures,
please refer to the Material Safety Data Sheet (MSDS) provided by the supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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